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Compound of Interest

Compound Name: 3-Methoxybutan-1-ol

Cat. No.: B165606

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 3-
Methoxybutan-1-ol (CAS No. 2517-43-3), a versatile solvent and intermediate used in various
industrial and research applications. The following sections detail its hazards, handling
procedures, and toxicological profile, with quantitative data summarized for clarity and detailed
experimental methodologies provided for key studies.

Hazard Identification and Classification

3-Methoxybutan-1-ol is classified as a hazardous chemical.[1] It is recognized as a flammable
liquid and vapor, and is harmful if swallowed.[1]

GHS Classification:
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Hazard Class Category Hazard Statement

H226: Flammable liquid and
Flammable liquids Category 3 or 4 vapor or H227: Combustible
liquid[1][2][3]

H302: Harmful if swallowed or
Acute toxicity, Oral Category 4 or 5 H303: May be harmful if
swallowed[1][2]

Serious eye damage/eye H319: Causes serious eye
N Category 2 N
irritation irritation[4]

Note: Classification may vary slightly between suppliers and regulatory bodies.
Signal Word: Warning[1][2]

Hazard Statements:

Flammable liquid and vapor.[1][3][5]

Harmful if swallowed.[1]

May cause eye and skin irritation.[5]

May cause respiratory and digestive tract irritation.[5]

Precautionary Statements:

Keep away from heat, sparks, open flames, and hot surfaces. — No smoking.[1][2][6]

Wear protective gloves/protective clothing/eye protection/face protection.[2][6]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[6]

If swallowed: Call a poison center or doctor if you feel unwell.[1]
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Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Methoxybutan-1-ol is presented

below.
Property Value Source
Molecular Formula C5H1202 [2][3]
Molecular Weight 104.15 g/mol [2][3]
Appearance Colorless liquid [51[7118]
Odor Mild [9]
Boiling Point 157 -161 °C [71191[10]
Melting Point -85 °C [71[8]
Flash Point 46 - 71 °C (closed cup) [5][6][10]
Density 0.920 - 0.928 g/cm3 at 20-25 7]

°C

Solubility in Water

Soluble

[71°]

Vapor Pressure

0.17 - 0.33 hPa at 20-25 °C

[7]

Auto-ignition Temperature

305 °C

[7]

Refractive Index

1.415-1.417 at 20 °C

[8]

Viscosity

3.68 - 3.7 mPa-s at 20 °C

[719]

log Pow (Octanol/Water

Partition Coefficient)

0.002 at 25 °C

[7]

Toxicological Information

The toxicological properties of 3-Methoxybutan-1-ol have not been fully investigated.[1][5]

However, available data on acute toxicity is summarized below.
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Endpoint Species Route Value Source
Rat
LD50 Oral > 2000 mg/kg bw  [7]
(male/female)
Oncorhynchus
_ _ _ > 100 mg/L (96h,
LC50 mykiss (Rainbow  Inhalation [1]

static)
trout)

Oryzias latipes
> 100 mg/L (96h,

LC50 (Japanese rice Inhalation ) i
semi-static)

fish)

Symptoms of Overexposure:

 Inhalation: May cause respiratory tract irritation, coughing, headache, drowsiness, dizziness,
and in high concentrations, narcosis and reduced alertness.[5][11][12]

o Skin: May cause skin irritation, dry skin, and a burning sensation.[5][12] Prolonged or
repeated contact may lead to dermatitis.[12]

e Eyes: Causes serious eye irritation and redness.[4][12]

 Ingestion: Harmful if swallowed.[1] May cause irritation of the digestive tract, abdominal pain,
nausea, and vomiting.[5][12] Aspiration into the lungs may occur, leading to chemical
pneumonitis.[11]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity:

e There is no information available to suggest that 3-Methoxybutan-1-ol is a carcinogen,
mutagen, or reproductive toxin.[1][2][7]

Experimental Protocols

Detailed experimental methodologies for the key toxicological endpoints are crucial for the
interpretation of safety data. While the specific study reports for 3-Methoxybutan-1-ol are not
publicly available, the cited Safety Data Sheets often refer to standardized OECD
(Organisation for Economic Co-operation and Development) guidelines.
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Acute Oral Toxicity (as per OECD Guideline 423):
This method is designed to estimate the LD50 of a substance.
o Test Animals: Typically, a small number of female rats are used.

o Dosage: A stepwise procedure is used where a single dose is administered to a small
number of animals. The outcome (survival or death) determines the next dose level.

o Administration: The substance is administered by gavage using a stomach tube.

» Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

e Endpoint: The LD50 is calculated based on the dose at which mortality is observed.
Acute Toxicity to Fish (as per OECD Guideline 203):

This test determines the concentration of a substance that is lethal to 50% of the test fish over
a 96-hour period.

o Test Species: Commonly used species include Rainbow trout (Oncorhynchus mykiss) or
Zebrafish (Danio rerio).

o Test Conditions: Fish are exposed to a range of concentrations of the test substance in water
under controlled conditions (temperature, pH, dissolved oxygen).

o Duration: The exposure period is 96 hours.
o Observation: Mortality and any sublethal effects are recorded at 24, 48, 72, and 96 hours.

o Endpoint: The LC50 (Lethal Concentration 50%) is determined by statistical analysis of the
mortality data.

Visualized Workflows and Relationships

SDS Information Workflow:
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The following diagram illustrates the logical flow of information presented in a Safety Data
Sheet, from identification to disposal.

1. Identification Emergency Response

Product & Supplier

L 4. First-Aid Measures 5. Fire-Fighting Measures 6. Accidental Release
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Click to download full resolution via product page
Caption: Logical flow of information in a Safety Data Sheet.
First-Aid Measures Decision Tree:

This diagram outlines the initial steps to be taken in case of accidental exposure to 3-
Methoxybutan-1-ol.

Exposure Event
Inhalation Skin Contact Eye Contact

Move to fresh air. Remove contaminated clothing.
If not breathing, give artificial respiration. Flush skin with plenty of water.

Rinse mouth.
Do NOT induce vomiting.

Flush eyes with water for at least 15 minutes.

Seek Immediate
Medical Attention

\
A

Click to download full resolution via product page

Caption: First-aid decision tree for exposure to 3-Methoxybutan-1-ol.

Handling and Storage

Handling:
e Wash hands thoroughly after handling.[5]

e Use only in a well-ventilated area.[5]
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Ground and bond containers when transferring material to prevent static discharge.[5]

Use spark-proof tools and explosion-proof equipment.[5]

Avoid contact with skin, eyes, and clothing.[5]

Keep away from heat, sparks, and open flames.[1][5]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][7]

Keep away from sources of ignition.[5]

Store away from incompatible materials such as strong oxidizing agents, acid anhydrides,
and acid chlorides.[1][5]

Store in a flammables area.[1][5]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:
o Extinguishing Media: Use alcohol-resistant foam, dry chemical, carbon dioxide, or water

spray.[12] Water may be ineffective in extinguishing the fire but can be used to cool fire-
exposed containers.[5]

o Specific Hazards: Flammable liquid and vapor.[1][5] Vapors are heavier than air and may
travel to a source of ignition and flash back.[5] Containers may explode in the heat of a fire.

[5]

e Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[1][5]

Accidental Release Measures:

o Personal Precautions: Evacuate personnel to a safe area.[7] Remove all sources of ignition.
[5][7] Wear appropriate personal protective equipment.
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so.[7] Do not let
the product enter drains.[7]

e Containment and Cleanup: Absorb the spill with inert material (e.g., sand, silica gel, universal
binder) and place it in a suitable, closed container for disposal.[1][2]

This guide provides essential safety information for the handling and use of 3-Methoxybutan-
1-ol. For complete and detailed information, always refer to the most current Safety Data Sheet
provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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